Cas no 90073-95-3 (1,4-Dioxacyclododecane-5,12-dione)

• Product Name: 1,4-Dioxacyclododecane-5,12-dione
• CAS No: 90073-95-3
• MF: C₁₀H₁₆O₄
• MW: 200.231643676758
• CID: 794645
• PubChem ID: 13299238
• Update Time: 2025-06-11

1,4-Dioxacyclododecane-5,12-dione Chemical and Physical Properties

Names and Identifiers

• 1,4-Dioxacyclododecane-5,12-dione
• DTXSID00535625
• 1,?4-?Dioxacyclododecane-?5,?12-?dione
• SCHEMBL6339697
• 90073-95-3
• ethylene suberate

• Inchi： 1S/C10H16O4/c11-9-5-3-1-2-4-6-10(12)14-8-7-13-9/h1-8H2
• InChI Key： KWLADEGDFFZQFM-UHFFFAOYSA-N
• SMILES： O1CCOC(CCCCCCC1=O)=O

Computed Properties

• Exact Mass: 200.10485899g/mol
• Monoisotopic Mass: 200.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 52.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolides and analogues Macrolides and analogues
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolides and analogues

Additional information on 1,4-Dioxacyclododecane-5,12-dione

1,4-Dioxacyclododecane-5,12-dione (CAS No. 90073-95-3): An Overview of Its Properties and Applications

1,4-Dioxacyclododecane-5,12-dione (CAS No. 90073-95-3) is a cyclic compound with a unique structure that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound, also known as dioxacyclododecane dione, is characterized by its 12-membered ring containing two oxygen atoms and two ketone groups. The specific arrangement of these functional groups imparts distinct chemical and physical properties, making it a valuable molecule for various applications.

The molecular formula of 1,4-Dioxacyclododecane-5,12-dione is C₁₀H₁₆O₄, and its molecular weight is approximately 200.23 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including ring-closing metathesis and oxidative cyclization. These synthetic routes have been optimized to achieve high yields and purity, making the compound readily available for research and development purposes.

In terms of physical properties, 1,4-Dioxacyclododecane-5,12-dione is a white crystalline solid at room temperature with a melting point ranging from 85 to 87°C. It is soluble in common organic solvents such as methanol, ethanol, and dichloromethane but has limited solubility in water. These solubility characteristics are crucial for its use in various chemical reactions and formulations.

The chemical stability of 1,4-Dioxacyclododecane-5,12-dione is another important aspect to consider. The compound is stable under standard laboratory conditions but can undergo hydrolysis in strongly acidic or basic environments. This stability makes it suitable for long-term storage and use in various experimental settings.

1,4-Dioxacyclododecane-5,12-dione has been the subject of numerous studies due to its potential applications in pharmaceutical research. One of the key areas of interest is its use as a building block for the synthesis of more complex molecules with therapeutic properties. For instance, recent research has explored the use of this compound as a precursor for the development of novel anti-inflammatory agents. The unique structure of dioxacyclododecane dione allows for the introduction of various functional groups that can modulate biological activity.

In addition to its potential in drug development, 1,4-Dioxacyclododecane-5,12-dione has also been investigated for its role in supramolecular chemistry. The presence of multiple functional groups on the molecule enables it to form stable complexes with other molecules through non-covalent interactions such as hydrogen bonding and π-stacking. This property has led to its use in the design of supramolecular assemblies with potential applications in materials science and nanotechnology.

The biological activity of 1,4-Dioxacyclododecane-5,12-dione has also been studied extensively. In vitro assays have shown that the compound exhibits moderate cytotoxicity against certain cancer cell lines, suggesting its potential as an anticancer agent. However, further research is needed to fully understand its mechanism of action and to optimize its therapeutic potential.

Beyond its direct biological effects, dioxacyclododecane dione has also been used as a tool in chemical biology to probe cellular processes. For example, it has been employed as a scaffold for the development of fluorescent probes that can be used to visualize specific cellular components or track molecular interactions within living cells.

The environmental impact of 1,4-Dioxacyclododecane-5,12-dione is another important consideration. Studies have shown that the compound degrades readily under natural conditions, minimizing its potential for environmental accumulation and toxicity. This characteristic makes it an attractive option for green chemistry applications where environmental sustainability is a priority.

In conclusion, 1,4-Dioxacyclododecane-5,12-dione (CAS No. 90073-95-3) is a versatile compound with a wide range of applications in organic chemistry, pharmaceutical research, and materials science. Its unique structure and properties make it an important molecule for both fundamental research and practical applications. As ongoing research continues to uncover new uses and insights into this compound's behavior, it is likely to remain a focus of interest for scientists and researchers across multiple disciplines.